Cas no 22902-88-1 (2-Chloro-5-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-Chloro-5-(trifluoromethyl)phenylacetonitrile
• CAS No: 22902-88-1
• MF: C₉H₅ClF₃N
• MW: 219.590911626816
• CID: 88393
• PubChem ID: 2778124
• Update Time: 2025-05-22

2-Chloro-5-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-trifluoromethylbenzylcyanide
• 2-Chloro-5-(trifluoromethyl)benzyl cyanide
• 2-Chloro-5-(trifluoromethyl)phenylacetonitrile
• 2-[2-chloro-5-(trifluoromethyl)phenyl]acetonitrile
• 2-chloro-5-trifluoromethylphenylacetonitrile
• DTXSID70380785
• [2-Chloro-5-(trifluoromethyl)phenyl]acetonitrile
• MFCD01631472
• J-014894
• 2-Chloro-5-(trifluoromethyl)phenylacetonitrile, 97%
• Benzeneacetonitrile,2-chloro-5-(trifluoromethyl)-
• 2-[2-chloranyl-5-(trifluoromethyl)phenyl]ethanenitrile
• EN300-153867
• KTMVZYQQKJZSFK-UHFFFAOYSA-N
• PS-7882
• A816417
• 2-(2-chloro-5-(trifluoromethyl)phenyl)acetonitrile
• 22902-88-1
• AKOS015852951
• Z1269108963
• FT-0611812
• Benzeneacetonitrile, 2-chloro-5-(trifluoromethyl)-
• DB-046015

• MDL： MFCD01631472
• Inchi： 1S/C9H5ClF3N/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14/h1-2,5H,3H2
• InChI Key： KTMVZYQQKJZSFK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC#N
• BRN： 1960651

Computed Properties

• Exact Mass: 219.00600
• Monoisotopic Mass: 219.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 30-32°C
• Boiling Point: 247.4±35.0 ºC (760 Torr),
• Flash Point: 103.4±25.9 ºC,
• Refractive Index: 1.477
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 23.79000
• LogP: 3.42488

2-Chloro-5-(trifluoromethyl)phenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1

Additional information on 2-Chloro-5-(trifluoromethyl)phenylacetonitrile

2-Chloro-5-(Trifluoromethyl)Phenylacetonitrile: A Comprehensive Overview

2-Chloro-5-(Trifluoromethyl)Phenylacetonitrile, also known by its CAS number CAS No 22902-88-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a chloro group at the 2-position and a trifluoromethyl group at the 5-position on the phenyl ring, with an acetonitrile substituent attached to the benzene ring. The combination of these functional groups makes this compound highly versatile and valuable for various applications.

The synthesis of 2-Chloro-5-(Trifluoromethyl)Phenylacetonitrile involves a series of carefully designed chemical reactions, often starting from benzene derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach using palladium-catalyzed cross-coupling reactions to synthesize this compound with improved efficiency.

One of the key features of this compound is its strong electron-withdrawing properties due to the trifluoromethyl group and the acetonitrile moiety. These properties make it an excellent candidate for use as an intermediate in the synthesis of advanced materials, such as high-performance polymers and electronic devices. Additionally, its chloro group provides reactivity that can be exploited in various substitution reactions, further expanding its utility in organic synthesis.

In terms of applications, 2-Chloro-5-(Trifluoromethyl)Phenylacetonitrile has found significant use in the pharmaceutical industry as an intermediate for drug development. Its ability to act as a building block for complex molecules has been leveraged in the creation of bioactive compounds with potential therapeutic applications. For example, recent research has demonstrated its role in the synthesis of novel antiviral agents, where its structural features contribute to enhanced potency and selectivity.

Beyond pharmaceuticals, this compound also plays a crucial role in agrochemicals. Its ability to serve as a precursor for herbicides and insecticides has made it a valuable asset in agricultural chemistry. A study published in Pest Management Science highlighted its potential as an intermediate for developing next-generation pesticides with reduced environmental impact.

The physical and chemical properties of CAS No 22902-88-1 have been extensively studied to understand its behavior under various conditions. For instance, its melting point, boiling point, and solubility characteristics have been determined through rigorous experimentation. These properties are essential for determining its suitability for different industrial processes and applications.

In recent years, there has been growing interest in exploring the environmental fate and toxicity of 2-Chloro-5-(Trifluoromethyl)Phenylacetonitrile. Researchers have conducted studies to assess its biodegradability and potential impact on aquatic ecosystems. These studies are critical for ensuring that its use aligns with sustainable practices and regulatory requirements.

The development of efficient analytical methods for detecting and quantifying this compound has also been a focus area. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to provide accurate measurements, which are essential for quality control in industrial settings.

In conclusion, 2-Chloro-5-(Trifluoromethyl)Phenylacetonitrile, or CAS No 22902-88-1, is a versatile compound with a wide range of applications across multiple industries. Its unique structure, combined with advancements in synthetic methods and application development, positions it as an important material for future innovations in chemistry and materials science.